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Compound of Interest

Compound Name: 3-Methoxypropyl isothiocyanate

Cat. No.: B101897 Get Quote

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of the physicochemical properties of active compounds is paramount. This

technical guide provides an in-depth overview of the core physical characteristics of 3-
Methoxypropyl isothiocyanate (CAS No. 17702-11-3), a compound of interest in various

chemical and pharmaceutical research domains. All quantitative data is presented in a

structured format for clarity and ease of comparison.

Core Physical Properties
The physical properties of 3-Methoxypropyl isothiocyanate are fundamental to its handling,

formulation, and behavior in biological systems. The following table summarizes key

experimentally determined and calculated physical data for this compound.
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Property Value Source

Molecular Formula C₅H₉NOS NIST[1], Cheméo[2]

Molecular Weight 131.20 g/mol Cheméo[2]

131.196 g/mol NIST[1]

131.198 g/mol Sigma-Aldrich[3]

Boiling Point 482.17 K (209.02 °C) Cheméo (Calculated)[2]

Water Solubility log10WS = -0.94 Cheméo (Calculated)[2]

Octanol/Water Partition

Coefficient
logPoct/wat = 1.126 Cheméo (Calculated)[2]

Vaporization Enthalpy

(ΔvapH°)
39.57 kJ/mol Cheméo (Calculated)[2]

Enthalpy of Formation

(ΔfH°gas)
5.32 kJ/mol Cheméo (Calculated)[2]

Critical Temperature (Tc) 697.94 K Cheméo (Calculated)[2]

Critical Pressure (Pc) 3488.88 kPa Cheméo (Calculated)[2]

McGowan's Characteristic

Volume (McVol)
104.910 ml/mol Cheméo (Calculated)[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-
Methoxypropyl isothiocyanate are not readily available in the public domain. However,

standard methodologies for determining these key parameters are well-established in the field

of physical chemistry.

General Workflow for Physical Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

key physical properties of a liquid compound such as 3-Methoxypropyl isothiocyanate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H9NOS/c1-7-4-2-3-6-5-8/h2-4H2%2C1H3
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H9NOS/c1-7-4-2-3-6-5-8/h2-4H2%2C1H3
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/s648965
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.chemeo.com/cid/98-381-1/3-Methoxypropyl-isothiocyanate
https://www.benchchem.com/product/b101897?utm_src=pdf-body
https://www.benchchem.com/product/b101897?utm_src=pdf-body
https://www.benchchem.com/product/b101897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Purity Analysis
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A generalized workflow for determining physical properties.
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Logical Relationship of Key Physical Properties
The physical properties of a compound are often interrelated. Understanding these

relationships can provide deeper insights into the substance's behavior. The following diagram

illustrates the logical connections between some of the core physical properties of 3-
Methoxypropyl isothiocyanate.

Molecular Weight

Intermolecular Forces

influences

Boiling Point

Vapor Pressure

inversely related to

Solubility

determines

determines

Polarity

affectscontributes to

Click to download full resolution via product page

Interrelationships of key physical properties.

This technical guide serves as a foundational resource for professionals working with 3-
Methoxypropyl isothiocyanate. The provided data and conceptual frameworks are intended

to support further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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